Cas no 92413-46-2 (4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol)

4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol structure
92413-46-2 structure
Product Name:4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol
CAS No:92413-46-2
MF:C24H38O3
MW:374.5567278862
CID:2814987
PubChem ID:71328980
Update Time:2025-04-21

4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 92413-46-2
    • 3~4~-Butyl-1~3~,1~4~-dimethoxy-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • DTXSID50757855
    • 4-(4-Butylcyclohexyl)-1-(3,4-dimethoxyphenyl)cyclohexan-1-ol
    • Inchi: 1S/C24H38O3/c1-4-5-6-18-7-9-19(10-8-18)20-13-15-24(25,16-14-20)21-11-12-22(26-2)23(17-21)27-3/h11-12,17-20,25H,4-10,13-16H2,1-3H3
    • InChI Key: ZXANXNRJMVBVEI-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC(=C(C=2)OC)OC)CCC(CC1)C1CCC(CCCC)CC1

Computed Properties

  • Exact Mass: 374.28209507Da
  • Monoisotopic Mass: 374.28209507Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 38.7Ų
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